Methyl 7-(2-fluorophenyl)-1-(2-methoxyethyl)-4-oxo-2-sulfanyl-1,4-dihydropyrido[2,3-d]pyrimidine-5-carboxylate

• IUPAC Name: methyl 7-(2-fluorophenyl)-1-(2-methoxyethyl)-4-oxo-2-sulfanylidenepyrido[2,3-d]pyrimidine-5-carboxylate
• InChI: InChI=1S/C18H16FN3O4S/c1-25-8-7-22-15-14(16(23)21-18(22)27)11(17(24)26-2)9-13(20-15)10-5-3-4-6-12(10)19/h3-6,9H,7-8H2,1-2H3,(H,21,23,27)
• InChI Key: RYYSAJHYUSEQKP-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C2=C(C(=CC(=N2)C3=CC=CC=C3F)C(=O)OC)C(=O)NC1=S
• Molecular Formula: C18H16FN3O4S
• Molecular Weight: 389.4 g/mol

Description

Methyl 7-(2-fluorophenyl)-2-mercapto-1-(2-methoxyethyl)-4-oxo-1,4-dihydropyrido[2,3-d]pyrimidine-5-carboxylate is a complex organic compound belonging to the pyrimidine family Pyrimidines are aromatic heterocyclic compounds containing nitrogen atoms at positions 1 and 3 of the six-membered ring

Preparation Methods

The synthesis of Methyl 7-(2-fluorophenyl)-1-(2-methoxyethyl)-4-oxo-2-sulfanyl-1,4-dihydropyrido[2,3-d]pyrimidine-5-carboxylate involves multiple steps. One common synthetic route includes the following steps:

Formation of the pyrimidine ring: This can be achieved through a cyclization reaction involving appropriate precursors.

Introduction of the 2-fluorophenyl group: This step typically involves a substitution reaction using a fluorinated aromatic compound.

Addition of the mercapto group: This can be done through a thiolation reaction.

Incorporation of the methoxyethyl group: This step involves an alkylation reaction.

Esterification: The final step involves the formation of the carboxylate ester.

Industrial production methods may involve optimization of reaction conditions, such as temperature, pressure, and the use of catalysts, to improve yield and purity.

Chemical Reactions Analysis

Methyl 7-(2-fluorophenyl)-2-mercapto-1-(2-methoxyethyl)-4-oxo-1,4-dihydropyrido[2,3-d]pyrimidine-5-carboxylate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the carbonyl group to an alcohol.

Substitution: The fluorophenyl group can undergo nucleophilic substitution reactions.

Hydrolysis: The ester group can be hydrolyzed to form the corresponding carboxylic acid.

Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and nucleophiles (e.g., amines).

Scientific Research Applications

Methyl 7-(2-fluorophenyl)-2-mercapto-1-(2-methoxyethyl)-4-oxo-1,4-dihydropyrido[2,3-d]pyrimidine-5-carboxylate has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Medicine: This compound is being investigated for its potential therapeutic effects, including anti-inflammatory and neuroprotective properties

Industry: It can be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of Methyl 7-(2-fluorophenyl)-1-(2-methoxyethyl)-4-oxo-2-sulfanyl-1,4-dihydropyrido[2,3-d]pyrimidine-5-carboxylate involves its interaction with specific molecular targets. It may inhibit certain enzymes or modulate signaling pathways, leading to its observed biological effects. For example, it may inhibit the NF-kB inflammatory pathway, reducing inflammation .

Comparison with Similar Compounds

Similar compounds include other pyrimidine derivatives with varying substituents. These compounds may have different biological activities and properties. For example:

Pyrrolo[2,3-d]pyrimidines: These compounds have shown better anti-inflammatory activity compared to other pyrimidine derivatives.

Triazole-pyrimidine compounds: These have potential neuroprotective and anti-neuroinflammatory effects.

Methyl 7-(2-fluorophenyl)-2-mercapto-1-(2-methoxyethyl)-4-oxo-1,4-dihydropyrido[2,3-d]pyrimidine-5-carboxylate is unique due to its specific combination of functional groups, which contribute to its distinct chemical and biological properties.